Cas no 145323-53-1 (7-Fluoroquinoxalin-2(1H)-one)
7-Fluoroquinoxalin-2(1H)-one is a fluorinated quinoxaline derivative with notable applications in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorine substituent at the 7-position, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of biologically active compounds. The compound exhibits favorable stability and solubility properties, facilitating its use in diverse synthetic pathways. Its potential as a scaffold for developing novel therapeutics, particularly in antimicrobial and anticancer research, is supported by its ability to modulate key biological targets. The presence of the fluorine atom further improves metabolic stability and bioavailability, underscoring its utility in medicinal chemistry.

7-Fluoroquinoxalin-2(1H)-one structure
Product name:7-Fluoroquinoxalin-2(1H)-one
7-Fluoroquinoxalin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinoxalinone,7-fluoro-
- 7-fluoroquinoxalin-2-one
- 7-Fluoro-1H-quinoxalin-2-one
- 7-fluoroquinoxalin-2(1H)-one
- 7-Fluoro-2(1H)-quinoxalinone
- 2(1H)-Quinoxalinone, 7-fluoro-
- D85368
- SCHEMBL621588
- WQSBOFHCYAGWJZ-UHFFFAOYSA-N
- BS-21493
- FT-0699401
- VFA32353
- 7-flouroquinoxalin-2(1H)-one
- 7-fluoroquinoxalin-2-ol
- AMY25911
- 7-fluoroquinoxalin-2(1H)one
- 2(1H)-Quinoxalinone, 7-fluoro-
- 145323-53-1
- 7-fluoro-quinoxalin-2-ol
- DB-296754
- 7-Fluoroquinoxalin-2(1H)-one
-
- MDL: MFCD29764421
- Inchi: InChI=1S/C8H5FN2O/c9-5-1-2-6-7(3-5)11-8(12)4-10-6/h1-4H,(H,11,12)
- InChI Key: WQSBOFHCYAGWJZ-UHFFFAOYSA-N
- SMILES: FC1C=CC2N=CC(NC=2C=1)=O
Computed Properties
- Exact Mass: 164.038591g/mol
- Surface Charge: 0
- XLogP3: 0.9
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 164.038591g/mol
- Monoisotopic Mass: 164.038591g/mol
- Topological Polar Surface Area: 41.5Ų
- Heavy Atom Count: 12
- Complexity: 229
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- PSA: 41.46
7-Fluoroquinoxalin-2(1H)-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | F596705-100mg |
7-Fluoroquinoxalin-2(1H)-one |
145323-53-1 | 100mg |
$201.00 | 2023-05-18 | ||
eNovation Chemicals LLC | D768321-100mg |
2(1H)-Quinoxalinone, 7-fluoro- |
145323-53-1 | 95% | 100mg |
$320 | 2024-06-08 | |
A2B Chem LLC | AA73419-5mg |
7-fluoroquinoxalin-2-ol |
145323-53-1 | 96 | 5mg |
$118.00 | 2024-01-04 | |
eNovation Chemicals LLC | Y1003033-5g |
7-fluoroquinoxalin-2-ol |
145323-53-1 | 95% | 5g |
$1800 | 2025-02-20 | |
A2B Chem LLC | AA73419-1mg |
7-fluoroquinoxalin-2-ol |
145323-53-1 | 96 | 1mg |
$73.00 | 2024-01-04 | |
A2B Chem LLC | AA73419-2mg |
7-fluoroquinoxalin-2-ol |
145323-53-1 | 96 | 2mg |
$86.00 | 2024-01-04 | |
A2B Chem LLC | AA73419-100mg |
7-fluoroquinoxalin-2-ol |
145323-53-1 | 96% | 100mg |
$310.00 | 2024-01-04 | |
eNovation Chemicals LLC | Y1003033-5g |
7-fluoroquinoxalin-2-ol |
145323-53-1 | 95% | 5g |
$1800 | 2025-02-26 | |
Chemenu | CM221576-1g |
7-Fluoroquinoxalin-2(1H)-one |
145323-53-1 | 97% | 1g |
$832 | 2021-08-04 | |
Chemenu | CM221576-5g |
7-Fluoroquinoxalin-2(1H)-one |
145323-53-1 | 97% | 5g |
$1716 | 2021-08-04 |
7-Fluoroquinoxalin-2(1H)-one Related Literature
-
Rajat Saha,Suman Sengupta,Sanjoy Kumar Dey,Ian M. Steele,Arindam Bhattacharyya,Susobhan Biswas,Sanjay Kumar RSC Adv. 2014 4 49070
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